HZ-1157 (6:2 Fluorotelomer Sulfonamide Alkylbetaine): A Technical Guide
HZ-1157 (6:2 Fluorotelomer Sulfonamide Alkylbetaine): A Technical Guide
An In-depth Examination of the Structure, Properties, and Biological Interactions of a Novel Per- and Polyfluoroalkyl Substance
Audience: Researchers, scientists, and drug development professionals.
Introduction
HZ-1157 is the internal designation for the compound 6:2 Fluorotelomer Sulfonamide Alkylbetaine (6:2 FTAB). It is a prominent per- and polyfluoroalkyl substance (PFAS) utilized as a key surfactant in aqueous film-forming foams (AFFFs) for firefighting, notably in the commercial product Forafac®1157.[1][2] As a replacement for legacy PFAS compounds like perfluorooctane (B1214571) sulfonate (PFOS), understanding the chemical properties, environmental fate, and toxicological profile of 6:2 FTAB is of significant scientific interest. This document provides a comprehensive technical overview of HZ-1157, summarizing its chemical structure, physicochemical properties, and known biological interactions, supported by experimental methodologies and visual pathway diagrams.
Compound Structure and Identification
HZ-1157 (6:2 FTAB) is a zwitterionic fluorosurfactant.[1] Its structure consists of a six-carbon perfluorinated chain attached to a sulfonamide group via an ethyl group, and a betaine (B1666868) functional group.
Chemical Structure:
Table 1: Compound Identification
| Identifier | Value | Reference |
| Chemical Name | 6:2 Fluorotelomer Sulfonamide Alkylbetaine | [2] |
| Common Name | 6:2 FTAB | [2] |
| CAS Number | 34455-29-3 | |
| Molecular Formula | C15H19F13N2O4S |
Physicochemical Properties
The physicochemical properties of HZ-1157 (6:2 FTAB) are crucial for understanding its environmental transport and fate.
Table 2: Physicochemical Properties of HZ-1157 (6:2 FTAB)
| Property | Value | Reference |
| Physical Form | Solid | |
| Melting Point | ≥ 150°C | |
| Vapour Pressure | 0.017 Pa at 25°C | |
| Water Solubility | High |
Biological and Environmental Fate
HZ-1157 (6:2 FTAB) is recognized for its environmental persistence, though it undergoes biotransformation and degradation under certain conditions.
Biodegradation and Metabolism
Microbial degradation and metabolism in organisms are key transformation pathways for 6:2 FTAB. In aerobic sludge and soil, it can be biodegraded into various metabolites.
Table 3: Biotransformation of HZ-1157 (6:2 FTAB) in Soil
| Parameter | Value | Reference |
| Degradation Half-life | 22.0 days | |
| Biodegradation Rate Constant (ks) | 0.0315 d⁻¹ | |
| Major Metabolites | Perfluorohexanoic acid (PFHxA), Perfluoropentanoic acid (PFPeA), Perfluorobutanoic acid (PFBA), Perfluoropropionic acid (PFPrA) |
In aquatic organisms such as the turbot (Scophthalmus maximus), 6:2 FTAB has been shown to be extensively metabolized. Similarly, in lettuce (Lactuca sativa), it is taken up and transformed, with 6:2 fluorotelomer sulfonic acid (6:2 FTSA) being a major metabolite.
Photodegradation
Aqueous photolysis is another significant degradation pathway for 6:2 FTAB. Under UV irradiation, it can decompose into several transformation products.
Table 4: Photodegradation of HZ-1157 (6:2 FTAB)
| Condition | Primary Transformation Product | Reference |
| UV Photolysis | 6:2 Fluorotelomer Sulfonic Acid (6:2 FTSA) |
Toxicological Profile
The toxicological effects of HZ-1157 (6:2 FTAB) have been investigated in various model organisms, revealing its potential to induce developmental toxicity, oxidative stress, and immunotoxicity.
Table 5: Toxicological Data for HZ-1157 (6:2 FTAB) in Zebrafish Embryos (Danio rerio)
| Endpoint | Value | Exposure Conditions | Reference |
| Median Lethal Concentration (LC50) | 43.73 ± 3.24 mg/L | 120 hours post-fertilization (hpf) | |
| Benchmark Dose Lower Limit (BMDL) | 33.79 mg/L | 120 hpf | |
| Observed Developmental Defects | Rough-edged skin/fins, cell apoptosis in the tail region | 6 to 120 hpf |
Studies in zebrafish embryos have shown that exposure to 6:2 FTAB can lead to an accumulation of reactive oxygen species (ROS) and malondialdehyde, indicating oxidative stress. Furthermore, it can alter the transcriptional levels of genes involved in the innate immune system, such as ccl1, il-1β, il-8, tnfα, ifn, and cxcl-c1c.
Experimental Protocols
Zebrafish Developmental Toxicity Assay
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Organism: Zebrafish (Danio rerio) embryos.
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Exposure Period: From 6 hours post-fertilization (hpf) to 120 hpf.
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Test Concentrations: 0, 5, 10, 20, 40, 60, 80, and 100 mg/L of 6:2 FTAB.
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Methodology: Embryos are placed in multi-well plates containing the test solutions. Survival and malformation rates are recorded at regular intervals.
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Endpoint Analysis:
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LC50 Determination: The concentration causing 50% mortality at 120 hpf is calculated.
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Apoptosis Detection: TUNEL (Terminal deoxynucleotidyl transferase dUTP nick end labeling) assay is performed on embryos to detect cell apoptosis, particularly in the tail region.
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Gene Expression Analysis: Quantitative real-time PCR (qPCR) is used to measure the transcriptional levels of genes related to apoptosis (e.g., p53, bax, apaf1) and immune response.
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Oxidative Stress Assessment: Measurement of reactive oxygen species (ROS) and malondialdehyde (MDA) levels, and antioxidant enzyme activities (e.g., catalase, glutathione (B108866) peroxidase).
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Analytical Method for Quantification in Environmental Samples
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Sample Types: Water, sediment, soil, and sludge.
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Instrumentation: Liquid chromatography-tandem mass spectrometry (LC-MS/MS).
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Sample Preparation:
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Water: Solid-phase extraction (SPE) for extraction, purification, and pre-concentration.
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Solid Samples (Soil, Sediment, Sludge): Solvent extraction under acidic conditions, followed by SPE for purification and pre-concentration.
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Quantification:
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Analysis is performed using an LC-MS/MS system in negative electrospray ionization mode.
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Labeled internal standards are used to correct for matrix effects.
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The limit of quantification (LOQ) is typically in the range of ng/L for water and ng/g for solid samples.
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Signaling Pathways and Workflows
Proposed Toxicological Pathway of HZ-1157 (6:2 FTAB)
The following diagram illustrates the proposed mechanism of toxicity for HZ-1157 (6:2 FTAB) based on findings from zebrafish embryo studies.
Caption: Proposed toxicological pathways of HZ-1157 (6:2 FTAB) exposure.
Environmental Biotransformation Workflow of HZ-1157 (6:2 FTAB)
This diagram outlines the general biotransformation process of HZ-1157 (6:2 FTAB) in the environment.
Caption: Environmental biotransformation workflow of HZ-1157 (6:2 FTAB).
Conclusion
HZ-1157 (6:2 FTAB) represents a significant advancement in the development of alternatives to legacy PFAS compounds. However, its environmental persistence and potential for biological toxicity necessitate a thorough understanding of its chemical behavior and interactions. This technical guide provides a consolidated overview of the current scientific knowledge on HZ-1157, highlighting its structure, properties, environmental fate, and toxicological profile. The provided experimental protocols and pathway diagrams serve as a valuable resource for researchers and professionals in the fields of environmental science, toxicology, and drug development, facilitating further investigation into this important compound.
